Dibenzyldichlorosilane.
Dibenzyldichlorosilane.
Dibenzyldichlorosilane appears as a clear to light yellow liquid. Insoluble in water and less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
18414-36-3
VCID:
VC0097373
InChI:
InChI=1S/C14H14Cl2Si/c15-17(16,11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES:
C1=CC=C(C=C1)C[Si](CC2=CC=CC=C2)(Cl)Cl
Molecular Formula:
C14H14Cl2Si
Molecular Weight:
281.2 g/mol
Dibenzyldichlorosilane.
CAS No.: 18414-36-3
Main Products
VCID: VC0097373
Molecular Formula: C14H14Cl2Si
Molecular Weight: 281.2 g/mol
| CAS No. | 18414-36-3 |
|---|---|
| Product Name | Dibenzyldichlorosilane. |
| Molecular Formula | C14H14Cl2Si |
| Molecular Weight | 281.2 g/mol |
| IUPAC Name | dibenzyl(dichloro)silane |
| Standard InChI | InChI=1S/C14H14Cl2Si/c15-17(16,11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2 |
| Standard InChIKey | PJMZOZSTBHYHFW-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C[Si](CC2=CC=CC=C2)(Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)C[Si](CC2=CC=CC=C2)(Cl)Cl |
| Physical Description | Dibenzyldichlorosilane appears as a clear to light yellow liquid. Insoluble in water and less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
| Description | Dibenzyldichlorosilane appears as a clear to light yellow liquid. Insoluble in water and less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
| PubChem Compound | 15724263 |
| Last Modified | Nov 11 2021 |
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